Cas no 852388-85-3 (N-(1-BENZYL-3-CYANO-4,5-DIMETHYL-1H-PYRROL-2-YL)-2-CHLOROACETAMIDE)

• Product Name: N-(1-BENZYL-3-CYANO-4,5-DIMETHYL-1H-PYRROL-2-YL)-2-CHLOROACETAMIDE
• CAS No: 852388-85-3
• MF: C₁₆H₁₆ClN₃O
• MW: 301.770742416382
• CID: 844317
• PubChem ID: 2560451
• Update Time: 2025-06-09

N-(1-BENZYL-3-CYANO-4,5-DIMETHYL-1H-PYRROL-2-YL)-2-CHLOROACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(1-BENZYL-3-CYANO-4,5-DIMETHYL-1H-PYRROL-2-YL)-2-CHLOROACETAMIDE
• J-522767
• N-(1-benzyl-3-cyano-4,5-dimethyl-pyrrol-2-yl)-2-chloro-acetamide
• AKOS001122731
• N-(1-benzyl-3-cyano-4,5-dimethylpyrrol-2-yl)-2-chloroacetamide
• 2-chloro-N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)-2-pyrrolyl]acetamide
• cid_2560451
• MLS001007595
• BDBM71110
• HMS2702K16
• CS-0232540
• Z85926265
• 2-chloranyl-N-[3-cyano-4,5-dimethyl-1-(phenylmethyl)pyrrol-2-yl]ethanamide
• 852388-85-3
• SMR000384692
• EN300-12751
• CHEMBL1334903
• G38735

• MDL： MFCD06655475
• Inchi： 1S/C16H16ClN3O/c1-11-12(2)20(10-13-6-4-3-5-7-13)16(14(11)9-18)19-15(21)8-17/h3-7H,8,10H2,1-2H3,(H,19,21)
• InChI Key： USHZIIAOSVZCEC-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C#N)C(C)=C(C)N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 301.0981898g/mol
• Monoisotopic Mass: 301.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(1-BENZYL-3-CYANO-4,5-DIMETHYL-1H-PYRROL-2-YL)-2-CHLOROACETAMIDE

Research Brief on N-(1-Benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-2-chloroacetamide (CAS: 852388-85-3)

N-(1-Benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-2-chloroacetamide (CAS: 852388-85-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structural features, including the pyrrole ring and chloroacetamide moiety, make it a promising candidate for further exploration in drug discovery. Recent literature highlights its role as a precursor in the synthesis of heterocyclic compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity and stability under various conditions.

One of the most notable studies involving N-(1-Benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-2-chloroacetamide explored its use in the development of kinase inhibitors. Kinases are a critical target in cancer therapy, and the compound's ability to interact with specific kinase domains has been investigated through molecular docking and in vitro assays. Preliminary results suggest that derivatives of this compound exhibit moderate inhibitory activity against certain cancer-related kinases, warranting further optimization and evaluation.

In addition to its potential in oncology, recent research has also examined the compound's utility in antimicrobial drug development. Structural modifications of the pyrrole core have yielded analogs with enhanced activity against resistant bacterial strains. These findings underscore the versatility of N-(1-Benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-2-chloroacetamide as a scaffold for designing new antimicrobial agents.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. Future research directions may include the exploration of novel synthetic routes to improve yield and scalability, as well as in vivo studies to assess efficacy and safety in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, N-(1-Benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-2-chloroacetamide represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a building block for bioactive molecules and its potential in targeting critical disease pathways highlight its importance in ongoing drug discovery efforts. Continued research and development are expected to yield further insights into its mechanisms of action and therapeutic utility.